Cas no 1803871-85-3 (Ethyl 3-chloro-5-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 3-chloro-5-(2-cyanoethyl)benzoate
• CAS No: 1803871-85-3
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4958444
• Update Time: 2025-05-20

Ethyl 3-chloro-5-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-(2-cyanoethyl)benzoate

• Inchi： 1S/C12H12ClNO2/c1-2-16-12(15)10-6-9(4-3-5-14)7-11(13)8-10/h6-8H,2-4H2,1H3
• InChI Key： GJGBKYAEQFABRQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)C=C(C=1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloro-5-(2-cyanoethyl)benzoate

Comprehensive Overview of Ethyl 3-chloro-5-(2-cyanoethyl)benzoate (CAS No. 1803871-85-3)

Ethyl 3-chloro-5-(2-cyanoethyl)benzoate (CAS No. 1803871-85-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its chloro and cyanoethyl functional groups, offers unique reactivity and versatility in synthetic applications. Its molecular structure, combining a benzoate core with strategic substituents, makes it a valuable intermediate for designing advanced molecules with tailored properties.

In recent years, the demand for high-purity intermediates like Ethyl 3-chloro-5-(2-cyanoethyl)benzoate has surged, driven by the growing emphasis on precision chemistry in drug discovery and sustainable agrochemicals. Researchers and manufacturers are increasingly exploring its potential in catalyzed reactions, cross-coupling methodologies, and bioactive compound synthesis. The compound's CAS No. 1803871-85-3 serves as a critical identifier in regulatory and procurement processes, ensuring traceability and compliance with global standards.

One of the most searched questions related to this compound is: "What are the applications of Ethyl 3-chloro-5-(2-cyanoethyl)benzoate in medicinal chemistry?" Studies highlight its role as a building block for heterocyclic frameworks, which are pivotal in developing kinase inhibitors and antimicrobial agents. Its cyanoethyl moiety, in particular, enables facile derivatization, aligning with the trend toward fragment-based drug design (FBDD). Additionally, the chloro substituent enhances electrophilic reactivity, facilitating C-C bond formation in palladium-catalyzed reactions.

From an industrial perspective, Ethyl 3-chloro-5-(2-cyanoethyl)benzoate is often discussed in the context of green chemistry and atom economy. Innovations in solvent-free synthesis and microwave-assisted reactions have optimized its production, reducing waste and energy consumption. These advancements resonate with the broader push for sustainable chemical manufacturing, a topic frequently queried in academic and industrial forums.

Another trending inquiry revolves around the compound's physicochemical properties, such as solubility, stability, and melting point. These parameters are crucial for formulators and process engineers working on high-yield synthetic routes. For instance, the ester group in Ethyl 3-chloro-5-(2-cyanoethyl)benzoate contributes to its moderate lipophilicity, making it suitable for prodrug strategies in pharmaceutical formulations.

In material science, the compound's aromatic backbone and polar functional groups have sparked interest in polymeric materials and liquid crystals. Its ability to act as a monomer or cross-linker aligns with the demand for high-performance polymers in electronics and coatings. Searches for "benzoate derivatives in advanced materials" often cite this compound as a case study.

Quality control and analytical profiling of CAS No. 1803871-85-3 are also hot topics. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Regulatory bodies emphasize the importance of batch-to-batch consistency, especially when the compound is used in GMP-compliant production.

In summary, Ethyl 3-chloro-5-(2-cyanoethyl)benzoate (CAS No. 1803871-85-3) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug discovery to material engineering—underscore its relevance in addressing contemporary scientific challenges. As research continues to uncover new uses, this compound is poised to remain a cornerstone in specialty chemical development.